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Compound of Interest

Compound Name: BMT-145027

Cat. No.: B2848523 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides detailed guidance on the proper disposal

procedures for BMT-145027, a potent mGluR5 positive allosteric modulator.

Chemical and Physical Properties
A summary of the key quantitative data for BMT-145027 is presented below, offering a quick

reference for laboratory personnel.

Property Value Source

CAS Number 2018282-44-3 DC Chemicals, Chemsrc

Molecular Formula C23H14ClF3N4 DC Chemicals

Molecular Weight 438.08 DC Chemicals

EC50 47 nM Chemsrc

Storage (Short Term) 4°C for 1 year DC Chemicals

Storage (Long Term) -20°C for more than 2 years DC Chemicals
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The disposal of BMT-145027 and its containers must be conducted in accordance with all

applicable local, state, and federal regulations. It is crucial to prevent the release of this

chemical into the environment.

Step-by-Step Disposal Guidance:

Consult Local Regulations: Before initiating any disposal procedures, consult with your

institution's Environmental Health and Safety (EHS) department and review all relevant local,

state, and federal guidelines for chemical waste disposal.

Container Management: Keep the chemical in its original, tightly closed container for

disposal. Do not mix with other waste materials unless explicitly instructed to do so by your

EHS department.

Waste Collection: Arrange for the collection of the waste material by a licensed and qualified

hazardous waste disposal service. All waste materials should be disposed of at an approved

waste disposal facility.

Avoid Environmental Release: Under no circumstances should BMT-145027 be allowed to

enter drains, sewers, or waterways. Prevent any spillage or leakage, and in the event of an

accidental release, follow the containment procedures outlined in the Safety Data Sheet.
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BMT-145027 Disposal Workflow

Preparation

Action

Prevention

Completion

Start: Identify BMT-145027 for Disposal

Consult Local/Institutional Regulations

Keep in Original, Closed Container

Arrange for Professional Waste Collection

Prevent Environmental Release (Drains, Waterways)Transport to Approved Disposal Facility

End: Disposal Complete
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Competition Binding Assay Workflow

Experiment Setup

Reaction and Termination

Data Acquisition and Analysis

Start: Prepare Reaction Mixture

Add 5 nM [3H]-MethoxyPyEP

Add Increasing Concentrations of BMT-145027

Terminate with Ice-Cold Buffer

Rapid Filtration

Punch Filter into 96-Well Plate

Add Scintillation Cocktail & Soak for 8h

Read Plate on Micro-Beta Counter

Determine IC50 using Non-Linear Regression

End: IC50 Value Determined
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for BMT-
145027]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2848523#bmt-145027-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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